Cas no 2361646-23-1 (N-4-chloro-3-(dimethylamino)phenylprop-2-enamide)

• Product Name: N-4-chloro-3-(dimethylamino)phenylprop-2-enamide
• CAS No: 2361646-23-1
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5682996
• PubChem ID: 139018876
• Update Time: 2025-07-16

N-4-chloro-3-(dimethylamino)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573994
• 2361646-23-1
• Z3024771116
• N-[4-Chloro-3-(dimethylamino)phenyl]prop-2-enamide
• N-4-chloro-3-(dimethylamino)phenylprop-2-enamide

• Inchi： 1S/C11H13ClN2O/c1-4-11(15)13-8-5-6-9(12)10(7-8)14(2)3/h4-7H,1H2,2-3H3,(H,13,15)
• InChI Key： HHLKVOFHKWIROZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N(C)C)NC(C=C)=O

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on N-4-chloro-3-(dimethylamino)phenylprop-2-enamide

Introduction to N-4-chloro-3-(dimethylamino)phenylprop-2-enamide (CAS No. 2361646-23-1)

N-4-chloro-3-(dimethylamino)phenylprop-2-enamide, with the chemical identifier CAS No. 2361646-23-1, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amides, which are widely recognized for their role in various biological and chemical processes. The presence of both chloro and dimethylamino substituents in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of N-4-chloro-3-(dimethylamino)phenylprop-2-enamide consists of a phenyl ring substituted with a chloro group at the 4-position and a dimethylamino group at the 3-position, connected to a prop-2-enamide moiety. This specific arrangement of functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development. The compound's amide functionality is particularly noteworthy, as amides are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel amide-based compounds due to their versatility and efficacy. Research has shown that the substitution patterns on the phenyl ring can significantly influence the biological activity of amides. For instance, the presence of a chloro group can enhance electrophilicity, making the compound more reactive in certain biochemical pathways. Similarly, the dimethylamino group introduces basicity, which can be exploited for interactions with acidic biological targets.

One of the most compelling aspects of N-4-chloro-3-(dimethylamino)phenylprop-2-enamide is its potential as a lead compound for drug discovery. Studies have demonstrated that structurally similar amides have shown promise in various preclinical models. For example, derivatives of this compound have been investigated for their ability to modulate neurotransmitter systems, which could have implications in treating neurological disorders. The combination of the chloro and dimethylamino groups may also contribute to enhanced binding affinity to specific receptors, thereby improving therapeutic efficacy.

The synthesis of N-4-chloro-3-(dimethylamino)phenylprop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a phenyl propargylamine derivative, which is then subjected to chlorination and subsequent amidation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods are crucial for producing compounds with high enantiomeric purity, which is often essential for biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of N-4-chloro-3-(dimethylamino)phenylprop-2-enamide. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding modes and affinity profiles of potential drug candidates. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved pharmacological properties.

The pharmacological profile of N-4-chloro-3-(dimethylamino)phenylprop-2-enamide is still under investigation, but preliminary findings suggest promising applications in several therapeutic areas. For instance, its structural features may make it a suitable candidate for developing drugs targeting central nervous system disorders. Additionally, the compound's ability to modulate inflammatory pathways could make it relevant for treating chronic inflammatory conditions. Further preclinical studies are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, N-4-chloro-3-(dimethylamino)phenylprop-2-enamide (CAS No. 2361646-23-1) represents an intriguing molecule with significant pharmaceutical implications. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely that N-4-chloro-3-(dimethylamino)phenylprop-2-enamide will play an important role in developing novel therapeutics for various diseases.